Cas no 223670-46-0 (Guanidine, (4-methyl-1-isoquinolinyl)-)

• Product name: Guanidine, (4-methyl-1-isoquinolinyl)-
• CAS No: 223670-46-0
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 3914049

Guanidine, (4-methyl-1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine, (4-methyl-1-isoquinolinyl)-
• Guanidine, N-(4-methyl-1-isoquinolinyl)-

• Inchi： 1S/C11H12N4/c1-7-6-14-10(15-11(12)13)9-5-3-2-4-8(7)9/h2-6H,1H3,(H4,12,13,14,15)
• InChI Key： RCMIBGLRCQEUBZ-UHFFFAOYSA-N
• SMILES： N(C1C2=C(C=CC=C2)C(C)=CN=1)C(=N)N

Computed Properties

• Exact Mass: 200.106
• Monoisotopic Mass: 200.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3A^2

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 388.2±44.0 °C(Predicted)
• pka: 9.82±0.30(Predicted)